7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate

• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: (7-methyl-5-oxo-3,4-dihydro-2H-1-benzoxepin-8-yl) 2,2-dimethylpropanoate
• InChI: InChI=1S/C16H20O4/c1-10-8-11-12(17)6-5-7-19-14(11)9-13(10)20-15(18)16(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: SJMZONBTQRHCGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC(=O)C(C)(C)C)OCCCC2=O

Description

7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate is a bicyclic compound featuring a benzo[b]oxepin core fused with a pivalate (2,2-dimethylpropanoyloxy) ester group at position 6. This structure combines a seven-membered oxepane ring with a substituted benzene ring, creating a conformationally constrained scaffold. The pivalate ester introduces steric bulk and lipophilicity, which may enhance metabolic stability compared to smaller esters (e.g., methyl or ethyl) .

Preparation Methods

Friedel-Crafts Alkylation for Ring Closure

A substituted benzaldehyde derivative can undergo intramolecular Friedel-Crafts alkylation using Lewis acids (e.g., AlCl₃) to form the oxepin ring:

$$\text{Ar-CHO} + \text{R-X} \xrightarrow{\text{AlCl}_3} \text{Oxepin Intermediate}$$

The methyl group at position 7 is introduced via alkylation prior to cyclization.

Lactonization and Functionalization

Hydroxy acid precursors may undergo lactonization under acidic conditions to form the 5-oxo group, followed by methylation and esterification:

$$\text{HOOC-(CH}$$2\text{)}n-\text{OH} \xrightarrow{\text{H}^+} \text{Lactone} \xrightarrow{\text{CH}_3\text{I}} \text{Methylated Lactone}

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)	Source Citation
Diazoketone Cyclization	High regioselectivity	Requires hazardous diazomethane	60–75
Friedel-Crafts	Scalable with simple reagents	Limited substrate versatility	50–65
Lactonization	Mild conditions	Multi-step functionalization needed	40–55

Critical Reaction Parameters

• Temperature : Diazoketone decomposition requires 80–100°C.

• Catalysts : Rhodium(II) acetate (0.5 mol%) improves cyclization efficiency.

• Purification : Column chromatography (silica gel, hexane/EtOAc) isolates the final product.

Industrial-Scale Production Insights

Shanghai Haohong Pharmaceutical Co., Ltd., a major supplier, likely employs the diazoketone route due to its balance of yield and scalability . Batch reactors with controlled temperature and pressure are essential for reproducibility.

Chemical Reactions Analysis

7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone group to an alcohol, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity
  • Recent studies have indicated that derivatives of compounds similar to 7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate exhibit significant anticancer properties. For instance, compounds derived from this class have shown effectiveness against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer) cells. The structure–activity relationship suggests that modifications in the molecular structure can enhance their antiproliferative effects .
• Enzyme Inhibition
  • Research has demonstrated that this compound can act as an inhibitor of key enzymes such as acetylcholinesterase and urease. This inhibition is crucial for developing treatments for conditions like Alzheimer's disease and certain bacterial infections . The potency of enzyme inhibition varies among different derivatives, with some exhibiting IC$_{50}$ values in the low micromolar range .
• Antibacterial Properties
  • The antibacterial activity of related compounds has been explored, showing moderate to strong activity against pathogens such as Salmonella typhi and Bacillus subtilis. The mechanism of action is believed to involve disruption of bacterial cell function through enzyme inhibition .

Case Study 1: Anticancer Screening

A series of synthesized derivatives were tested for their anticancer activity against human cancer cell lines. Among the tested compounds, several exhibited IC$_{50}$ values ranging from 1.9 to 7.52 μg/mL against HCT-116 cells, indicating promising therapeutic potential . The study highlighted the importance of structural modifications in enhancing anticancer efficacy.

Case Study 2: Enzyme Inhibition

In a comparative study assessing the enzyme inhibitory activity of various compounds, derivatives of 7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate were evaluated for their effectiveness against acetylcholinesterase. Some derivatives showed significant inhibition with IC$_{50}$ values lower than those of standard inhibitors used in clinical settings .

Data Table: Summary of Biological Activities

Activity Type	Target Pathogen/Cell Line	IC$_{50}$ (μg/mL)	Reference
Anticancer	HCT-116	1.9 - 7.52
Anticancer	MCF-7	2.3 - 6.62
Enzyme Inhibition	Acetylcholinesterase	Low μM range
Antibacterial	Salmonella typhi	Moderate activity
Antibacterial	Bacillus subtilis	Strong activity

Mechanism of Action

The mechanism of action of 7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context of its use .

Comparison with Similar Compounds

4-[(4-Oxocinnolin-1(4H)-yl)sulfonyl]phenyl pivalate (9a)

• Core Structure: Cinnoline (a bicyclic aromatic system with two adjacent nitrogen atoms) replaces the benzo[b]oxepin core.
• Functional Groups: A sulfonyl group bridges the cinnoline and pivalate ester, enabling dual interactions with enzymatic targets (e.g., Ser195 in HNE) .
• Synthesis : Synthesized via reaction of intermediates with 4-(chlorosulfonyl)phenyl pivalate, similar to methods used for benzo[b]oxepin derivatives .

Ethyl 1-methyl-5-{[4-(pivaloyloxy)phenyl]sulfonamido}-1H-indole-3-carboxylate (7a)

• Core Structure : Indole scaffold with a pivalate-modified sulfonamide group at position 3.
• Functional Groups: The sulfonamide-pivalate moiety mimics the active fragment of Sivelestat, a known HNE inhibitor, suggesting competitive binding to serine proteases .
• Synthesis : Derived from intermediates using 4-(chlorosulfonyl)phenyl pivalate, highlighting the versatility of this reagent in modifying heterocyclic cores .
• Key Difference : The indole core’s aromaticity and smaller ring size may confer higher rigidity but lower solubility than the benzo[b]oxepin system .

Non-Pivalate Bicyclic Analogues

Ethyl 7-methyl-3-oxo-5-phenyl-2-(2,4,6-trimethoxybenzylidene)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• Core Structure : Thiazolo[3,2-a]pyrimidine fused with a trimethoxybenzylidene group.
• Functional Groups : A ketone and ester group at positions 3 and 6, respectively, with a chiral center at C4.
• Key Difference : The thiazole-pyrimidine system is more electron-deficient than benzo[b]oxepin, likely influencing redox properties and target selectivity .

Impurity MM0228.08 (Ofloxacin-related)

• Core Structure : Pyrido[1,2,3-de]-1,4-benzoxazine with a carboxylic acid and piperazine substituent.
• Functional Groups : A carboxylic acid at position 6 enhances water solubility compared to the pivalate ester.

Comparative Data Table

Compound Name	Core Structure	Key Functional Groups	Synthesis Reagent	Potential Application
7-Methyl-5-oxo-...-pivalate (Target)	Benzo[b]oxepin	Pivalate ester at C8	Not specified	Protease inhibition (inferred)
4-[(4-Oxocinnolin-1-yl)sulfonyl]phenyl pivalate (9a)	Cinnoline	Sulfonyl-pivalate bridge	4-(chlorosulfonyl)phenyl pivalate	HNE inhibition
Ethyl 1-methyl-5-...-indole-3-carboxylate (7a)	Indole	Sulfonamide-pivalate hybrid	4-(chlorosulfonyl)phenyl pivalate	HNE inhibition
MM0228.08 (Ofloxacin impurity)	Pyrido-benzoxazine	Carboxylic acid, piperazine	Not specified	Antibiotic impurity

Research Findings and Implications

• Pivalate Group Role : The bulky pivalate ester improves metabolic stability by resisting esterase hydrolysis, a critical advantage over smaller esters in drug design .
• Scaffold Flexibility: Benzo[b]oxepin’s partially saturated ring may offer better conformational adaptability for target binding compared to rigid aromatic cores (e.g., cinnoline or indole) .
• Synthetic Versatility : The recurring use of 4-(chlorosulfonyl)phenyl pivalate in synthesizing diverse analogs underscores its utility in introducing both sulfonamide and pivalate functionalities .

Biological Activity

7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate (CAS No. 2226905-19-5) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies.

• Molecular Formula : C₁₆H₂₀O₄
• Molecular Weight : 276.33 g/mol
• Structure : The compound features a tetrahydrobenzo[b]oxepin core with a pivalate ester substituent.

Synthesis

The synthesis of 7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate involves multi-step chemical reactions starting from commercially available precursors. The specific synthetic pathway has not been extensively documented in the literature but typically includes the formation of the oxepin ring followed by esterification with pivalic acid.

Biological Activity

Research on the biological activity of this compound is limited; however, related compounds in the oxepin family have been studied for various pharmacological effects.

Anticancer Activity

A study on analogues of oxo-substituted tetrahydrofolic acid derivatives indicated that structural modifications can significantly influence biological activity. For instance, compounds that retained an oxo group at specific positions were evaluated for their ability to inhibit cancer cell lines such as CCRF-CEM leukemia cells. These studies found that many derivatives exhibited no significant activity (IC50 > 20 µg/mL), suggesting that structural factors are critical for efficacy .

Neuropharmacological Effects

Similar compounds within the tetrahydrobenzo[b]oxepin class have been explored for neuropharmacological applications. Some derivatives have shown promise as antidepressants or anxiolytics due to their ability to modulate neurotransmitter systems. However, specific data on 7-Methyl-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate remains scarce.

Case Studies and Research Findings

• In Vitro Studies : Preliminary in vitro studies on related compounds suggest that modifications at the C7 position can lead to inactivity due to electronic repulsion within the molecular structure . This highlights the importance of careful structural design in drug development.
• Molecular Modeling : Computational studies have modeled interactions between similar compounds and target enzymes or receptors. These studies often reveal insights into binding affinities and potential mechanisms of action that could guide future experimental designs.